Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate
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Description
Compounds like “Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate” belong to a class of organic compounds known as thiazoles, which are heterocyclic compounds with a five-membered C3NS ring . The tert-butyl group is a common protecting group in organic synthesis, and the aminoethyl group suggests that this compound could be used as a building block in peptide synthesis .
Molecular Structure Analysis
The molecular structure of a compound like “Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate” would consist of a thiazole ring substituted with a tert-butyl carboxylate group and a 2-aminoethyl group . The exact structure would need to be confirmed using techniques such as NMR spectroscopy .Chemical Reactions Analysis
Thiazoles can participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and the nitrogen and sulfur atoms can act as nucleophiles in substitution reactions . The specific reactivity of “Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate” would depend on the exact structure and the reaction conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate” would depend on its exact structure. Thiazoles are generally stable compounds, and the tert-butyl group would likely make the compound more lipophilic .Safety and Hazards
Future Directions
Thiazoles are an important class of compounds in medicinal chemistry, and new thiazole derivatives are continually being synthesized and evaluated for biological activity . “Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate” could potentially be a useful building block in the synthesis of new drug candidates .
properties
IUPAC Name |
tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O2S/c1-6(12)9-13-8(7(2)16-9)10(14)15-11(3,4)5/h6H,12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSAUFXPWLRIQEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C(C)N)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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